Cas no 1379334-91-4 (8-Chloroquinolin-7-amine)

• Product Name: 8-Chloroquinolin-7-amine
• CAS No: 1379334-91-4
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 3167769
• PubChem ID: 67115982
• Update Time: 2025-04-21

8-Chloroquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1670591
• 7-Quinolinamine, 8-chloro-
• 8-chloroquinolin-7-amine
• LGEKIWCZTVUNKE-UHFFFAOYSA-N
• E73782
• 1379334-91-4
• 7-amino-8-chloroquinoline
• CS-0199313
• BS-50080
• SB68470
• MFCD20727450
• 8-Chloroquinolin-7-amine

• Inchi： 1S/C9H7ClN2/c10-8-7(11)4-3-6-2-1-5-12-9(6)8/h1-5H,11H2
• InChI Key： LGEKIWCZTVUNKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=CC=CN=C21)N

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų